Cas no 2137538-90-8 (3-(4-Bromophenyl)furan-2-sulfonyl fluoride)

• Product Name: 3-(4-Bromophenyl)furan-2-sulfonyl fluoride
• CAS No: 2137538-90-8
• MF: C₁₀H₆BrFO₃S
• MW: 305.120244503021
• CID: 6367200
• PubChem ID: 165862723
• Update Time: 2025-05-25

3-(4-Bromophenyl)furan-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-713230
• 3-(4-bromophenyl)furan-2-sulfonyl fluoride
• 2137538-90-8
• 3-(4-Bromophenyl)furan-2-sulfonyl fluoride

• Inchi： 1S/C10H6BrFO3S/c11-8-3-1-7(2-4-8)9-5-6-15-10(9)16(12,13)14/h1-6H
• InChI Key： GWFWUKBWDNHFDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=COC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 303.92051g/mol
• Monoisotopic Mass: 303.92051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-(4-Bromophenyl)furan-2-sulfonyl fluoride

3-(4-Bromophenyl)furan-2-sulfonyl Fluoride: A Comprehensive Overview

3-(4-Bromophenyl)furan-2-sulfonyl fluoride, identified by the CAS number 2137538-90-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a bromophenyl group attached to a furan ring, further substituted with a sulfonyl fluoride moiety. The combination of these functional groups renders the compound versatile in its applications, particularly in the development of advanced materials and as an intermediate in the synthesis of bioactive molecules.

The synthesis of 3-(4-Bromophenyl)furan-2-sulfonyl fluoride typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing its scalability. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, further underscoring its importance in contemporary chemical research.

One of the most promising applications of 3-(4-Bromophenyl)furan-2-sulfonyl fluoride lies in its role as a building block for constructing complex molecular architectures. Its sulfonyl fluoride group is particularly reactive, making it an ideal candidate for nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents, where precise control over molecular interactions is crucial. For instance, recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to its pharmacological applications, 3-(4-Bromophenyl)furan-2-sulfonyl fluoride has found niche uses in materials science. Its ability to form stable covalent bonds under mild conditions makes it a valuable component in the synthesis of advanced polymers and hybrid materials. Researchers have reported its incorporation into stimuli-responsive materials, where it contributes to enhanced mechanical properties and environmental adaptability.

The structural versatility of 3-(4-Bromophenyl)furan-2-sulfonyl fluoride also extends to its potential as a precursor for functionalized nanoparticles. By exploiting its reactivity, scientists have developed methods to graft this compound onto nanoscale frameworks, enabling applications in drug delivery systems and sensing technologies. These innovations highlight the compound's pivotal role in bridging traditional organic chemistry with emerging nanotechnology.

Looking ahead, ongoing research into 3-(4-Bromophenyl)furan-2-sulfonyl fluoride is focused on expanding its utility across diverse domains. Collaborative efforts between academic institutions and industry are driving the exploration of novel synthetic pathways and application-specific modifications. The integration of computational chemistry tools has further accelerated this process, allowing researchers to predict optimal reaction conditions and molecular interactions with unprecedented accuracy.

In conclusion, 3-(4-Bromophenyl)furan-2-sulfonyl fluoride, with its unique combination of functional groups and versatile reactivity, stands at the forefront of modern chemical innovation. Its contributions to drug discovery, materials science, and nanotechnology underscore its significance as a key player in contemporary research landscapes.